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Compound of Interest

Compound Name: FR-229934

Cat. No.: B8195955 Get Quote

For Immediate Release

A comprehensive technical support center is now available for researchers, scientists, and drug

development professionals working with the PDE V inhibitor, FR-229934. This resource

provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address

common solubility challenges and ensure the successful implementation of experimental

protocols.

FR-229934, a potent phosphodiesterase type V (PDE V) inhibitor, is a valuable tool in research

areas such as pulmonary arterial hypertension and erectile dysfunction.[1][2] However, its

hydrophobic nature can present significant solubility hurdles. This technical guide aims to

provide clear, actionable solutions to overcome these issues, facilitating seamless integration

of FR-229934 into various experimental workflows.

Understanding FR-229934: Key Properties
A firm grasp of the physicochemical properties of FR-229934 is the first step toward effective

handling and use.
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Property Value Reference

Chemical Formula C21H23Cl2N3O3S [1]

Molecular Weight 468.40 g/mol [1]

CAS Number 799841-02-4 [1][3]

Solubility and Stock Solution Preparation
The most common challenge encountered with FR-229934 is its poor aqueous solubility. The

provided safety data sheet explicitly states, "Water solubility, No data available," underscoring

the need for organic solvents for initial dissolution.[3]

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of FR-229934.[1]

Quantitative Solubility Data:

While specific quantitative solubility data from manufacturers is limited, empirical evidence

suggests the following as a starting point for dissolution in DMSO.

Solvent Estimated Solubility

DMSO ≥ 10 mg/mL

Experimental Protocol: Preparing a 10 mM FR-229934 Stock Solution in DMSO

This protocol provides a step-by-step guide for the accurate preparation of a concentrated

stock solution.

Materials:

FR-229934 powder

Anhydrous or HPLC-grade DMSO

Sterile microcentrifuge tubes or vials

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dcchemicals.com/product_show-fr-229934.html?datasheet=datasheet
https://dcchemicals.com/product_show-fr-229934.html?datasheet=datasheet
https://dcchemicals.com/product_show-fr-229934.html?datasheet=datasheet
https://dcchemicals.com/msds/MSDS_DC46173.html
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46173.html
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://dcchemicals.com/product_show-fr-229934.html?datasheet=datasheet
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8195955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of FR-229934:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 468.40 g/mol * 1000 mg/g = 4.684 mg

Weigh FR-229934:

Carefully weigh out 4.684 mg of FR-229934 powder using an analytical balance and

transfer it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of DMSO to the tube containing the FR-229934 powder.

Dissolution:

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a water bath (37°C) can aid dissolution if necessary. Visually inspect the solution to ensure

no solid particles remain.

Storage:

Store the 10 mM stock solution at -20°C for short-term storage or -80°C for long-term

storage.[3] A product datasheet suggests stability in DMSO for 2 weeks at 4°C or 6

months at -80°C.[1]
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Stock Solution Preparation Workflow

Start: Obtain FR-229934 Powder & DMSO Calculate Mass for 10 mM Solution Weigh 4.684 mg FR-229934 Add 1 mL DMSO Vortex to Dissolve
(Optional: Gentle Warming) Visually Inspect for Complete Dissolution

Precipitate Remains
Store at -20°C or -80°CClear Solution End: 10 mM Stock Solution Ready
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Troubleshooting Precipitation Upon Dilution

Start: Diluting DMSO Stock in Aqueous Buffer

Precipitation Observed

Check Final DMSO Concentration
(Keep < 0.5%)

Troubleshoot

Use Serial Dilution

Pre-warm Aqueous Medium to 37°C

Add Stock Solution with Rapid Mixing

Consider Adding Surfactant (e.g., Pluronic F-68)

Solution Remains Clear
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Simplified PDE5 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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